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Compound of Interest

Compound Name: Lehmbachol D

Cat. No.: B14748559 Get Quote

A comprehensive search of scientific literature reveals a significant gap in the available

research on Lehmbachol D derivatives. While Lehmbachol D is a recognized chemical entity,

there is a notable absence of published studies detailing the synthesis, biological evaluation,

and comparative analysis of its analogues. The IUPAC name for Lehmbachol D is

(1S,3aR,4S,8bR)-4-(4-hydroxy-3,5-dimethoxyphenyl)-1-(4-hydroxy-3-

methoxyphenyl)-3,3a,4,8b-tetrahydro-1H-indeno[1,2-c]furan-5,7-diol, and its chemical formula

is C26H26O8[1].

Due to the lack of publicly accessible experimental data on Lehmbachol D derivatives, it is not

possible to provide a comparative analysis that meets the core requirements of data

presentation, experimental protocols, and signaling pathway visualization as requested.

Proposed Alternative: Comparative Analysis of
Vitamin D Analogues
As an alternative, we propose a comparative analysis of Vitamin D analogues, a well-

researched class of compounds with extensive literature on their synthesis, biological activities,

and clinical applications. This topic would allow for a thorough comparison, complete with

quantitative data, detailed experimental methodologies, and visualization of relevant signaling

pathways, thereby fulfilling the original request's intent.

Should this alternative be of interest, a comprehensive guide comparing the performance of

various Vitamin D analogues in areas such as anti-proliferative activity, immunomodulation, and
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receptor binding affinity can be provided. This would include:

Data Presentation: Tables summarizing IC50 values, receptor binding affinities, and other

relevant pharmacological data.

Experimental Protocols: Detailed methodologies for key assays such as cell proliferation

assays, receptor binding assays, and analysis of gene expression.

Signaling Pathway Visualization: Graphviz diagrams illustrating the Vitamin D receptor (VDR)

signaling pathway and how different analogues modulate it.

We await your feedback on proceeding with this alternative topic.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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